Cas no 13218-03-6 (4-Penten-1-amine, N-propyl-)

• Product Name: 4-Penten-1-amine, N-propyl-
• CAS No: 13218-03-6
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 1229611
• PubChem ID: 12397189
• Update Time: 2025-04-20

4-Penten-1-amine, N-propyl- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-amine, N-propyl-
• N-propylpent-4-en-1-amine
• 13218-03-6
• N-(4-pentenyl)-N-propylamine
• DTXSID90496276
• n-propyl-4-pentenyl-amine
• pent-4-enyl-propyl-amine
• SCHEMBL1455340
• AKOS011895080

• Inchi： 1S/C8H17N/c1-3-5-6-8-9-7-4-2/h3,9H,1,4-8H2,2H3
• InChI Key： SPYKROYIAAYYAN-UHFFFAOYSA-N
• SMILES： N(CCC)CCCC=C

Computed Properties

• Exact Mass: 298.21598
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 33.95